molecular formula C11H8N2O4 B8273038 7-Nitro-isoquinoline-3-carboxylic acid methyl ester

7-Nitro-isoquinoline-3-carboxylic acid methyl ester

Cat. No. B8273038
M. Wt: 232.19 g/mol
InChI Key: XACDATAIJLJUHQ-UHFFFAOYSA-N
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Description

7-Nitro-isoquinoline-3-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C11H8N2O4 and its molecular weight is 232.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Nitro-isoquinoline-3-carboxylic acid methyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Nitro-isoquinoline-3-carboxylic acid methyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

7-Nitro-isoquinoline-3-carboxylic acid methyl ester

Molecular Formula

C11H8N2O4

Molecular Weight

232.19 g/mol

IUPAC Name

methyl 7-nitroisoquinoline-3-carboxylate

InChI

InChI=1S/C11H8N2O4/c1-17-11(14)10-5-7-2-3-9(13(15)16)4-8(7)6-12-10/h2-6H,1H3

InChI Key

XACDATAIJLJUHQ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=NC=C2C=C(C=CC2=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of the above ester in 1,4-dioxane (100 mL) was added 2.8 g (12.7 mmol) of DDQ, and the reaction mixture was refluxed for 6 h. After removal of solvents, the residue was dissolved with ethyl acetate (250 mL) and washed with aq. NaHSO3 solution (1M solution, 100 mL), water and brine. The ethyl acetate layer was dried over sodium sulfate, evaporated under reduced pressure and purified by column chromatography (eluting with ethyl acetate then EtOAc/methanol v/v=100:5) to provide 1.0 g (71%) of the 7-nitro-isoquinoline-3-carboxylic acid methyl ester. LCMS: 233 (M+1)+. The methyl ester was hydrolyzed according to the general procedure B to give 0.9 of 7-nitro-isoquinoline-3-carboxylic acid. LCMS: 219 (M+1)+.
Name
ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
2.8 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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